Cas no 2091135-14-5 (1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2))

1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) is a high-purity chemical compound primarily utilized in pharmaceutical and agrochemical research. Its pyrazole core structure, functionalized with methoxy and methyl groups, offers versatility as a building block in heterocyclic synthesis. The hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. This compound is particularly valued for its potential as an intermediate in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Rigorous quality control ensures consistent performance in synthetic applications, making it a reliable choice for advanced organic synthesis and medicinal chemistry studies.
1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2) structure
2091135-14-5 structure
Product Name:1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2)
CAS No:2091135-14-5
MF:C5H11Cl2N3O
MW:200.07
CID:5105410
Update Time:2025-06-29

1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2)
    • Inchi: 1S/C5H9N3O.2ClH/c1-8-3-4(6)5(7-8)9-2;;/h3H,6H2,1-2H3;2*1H
    • InChI Key: DVHNYBXNKWWJLG-UHFFFAOYSA-N
    • SMILES: O(C1=NN(C)C=C1N)C.Cl.Cl

1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM514471-1g
3-Methoxy-1-methyl-1H-pyrazol-4-amine dihydrochloride
2091135-14-5 98%
1g
$476 2022-06-12

Additional information on 1H-​Pyrazol-​4-​amine, 3-​methoxy-​1-​methyl-​, hydrochloride (1:2)

Recent Advances in the Study of 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) (CAS: 2091135-14-5)

The compound 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) (CAS: 2091135-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target in cancer therapy, and the unique structural features of 1H-Pyrazol-4-amine derivatives make them promising candidates for drug development. Researchers have reported improved synthetic routes for this compound, achieving higher yields and purity, which is essential for scaling up production for preclinical studies.

In vitro studies have demonstrated that 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry showed that this compound effectively inhibits the activity of CDK4/6, a well-known target in breast cancer therapy. The study also noted its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles in animal models.

Further investigations into the mechanism of action revealed that this compound induces cell cycle arrest and apoptosis in cancer cells, suggesting its potential as a standalone therapeutic agent or in combination with existing treatments. Additionally, computational modeling studies have provided insights into the binding interactions between this compound and its target kinases, facilitating the design of more potent derivatives.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as off-target effects and resistance mechanisms need to be addressed through further research. However, the ongoing development of novel formulations and delivery systems, such as nanoparticle-based carriers, may enhance its therapeutic efficacy and reduce side effects.

In conclusion, 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) (CAS: 2091135-14-5) represents a promising candidate for drug development, particularly in oncology. Continued research efforts are expected to unlock its full potential, paving the way for new treatment options for patients with kinase-driven diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.